![molecular formula C19H22ClF3N6OS B2430001 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]piperazine CAS No. 2097935-36-7](/img/structure/B2430001.png)
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]piperazine is a useful research compound. Its molecular formula is C19H22ClF3N6OS and its molecular weight is 474.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Applications
This compound, due to its structural complexity, has been explored in the context of pharmacological research, particularly targeting receptor agonism and antagonism. Research has indicated its relevance in the development of selective receptor modulators, which could have implications for treating neurological conditions. The study by Shim et al. (2002) on molecular interaction with the CB1 cannabinoid receptor highlights the compound's potential in elucidating receptor-ligand interactions and developing targeted therapies. Similarly, the work by El-Masry et al. (2022) on 5-aryl-1,3,4-thiadiazole-based anticancer agents showcases the compound's utility in designing molecules with high cytotoxicity against cancer cell lines, emphasizing its role in cancer research (Shim et al., 2002; El-Masry et al., 2022).
Antimicrobial and Antitumor Activity
The compound's derivatives have been explored for their antimicrobial and antitumor properties, as illustrated by Patel et al. (2012) and Habernickel (2001). These studies contribute to the understanding of the compound's biological activities and its potential in developing new antimicrobial and anticancer therapies. The synthesis of s-Triazine-Based Thiazolidinones and their evaluation as antimicrobial agents by Patel et al. (2012) demonstrate the compound's versatility in chemical modifications to target a broad spectrum of microbial pathogens (Patel et al., 2012; Habernickel, 2001).
Chemical Synthesis and Modification
Research on the chemical synthesis and modification of this compound underlines its importance in the field of synthetic chemistry, offering insights into novel synthetic routes and modifications to enhance biological activity or selectivity. The studies by Xia (2015) on the synthesis of 1,3,4-thiadiazole amide derivatives containing piperazine and by Watanabe et al. (1992) on the synthesis and antagonist activity of bicyclic derivatives showcase the compound's potential as a scaffold for developing more potent and selective biological agents (Xia, 2015; Watanabe et al., 1992).
properties
IUPAC Name |
[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClF3N6OS/c1-12-16(31-26-25-12)18(30)29-4-2-14(3-5-29)27-6-8-28(9-7-27)17-15(20)10-13(11-24-17)19(21,22)23/h10-11,14H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOTPQFDFTJHTRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCC(CC2)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClF3N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.